Cas no 501378-53-6 (2-(Benzyl(methyl)amino)isonicotinonitrile)
501378-53-6 structure
Product Name:2-(Benzyl(methyl)amino)isonicotinonitrile
CAS No:501378-53-6
MF:C14H13N3
MW:223.273122549057
CID:1034395
PubChem ID:24694833
Update Time:2025-04-20
2-(Benzyl(methyl)amino)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzyl(methyl)amino)isonicotinonitrile
- 2-[benzyl(methyl)amino]pyridine-4-carbonitrile
- AK131513
- KB-15344
- RL03832
- SureCN2954326
- 2-[benzyl(methyl)amino]isonicotinonitrile
- DB-312765
- 2-[N-Benzyl-N-methylamino]isonicotinonitrile
- J-506230
- DTXSID80640786
- 501378-53-6
- IRKQQTHLUICKAM-UHFFFAOYSA-N
- AKOS000175202
- SB80017
- SCHEMBL2954326
-
- Inchi： 1S/C14H13N3/c1-17(11-12-5-3-2-4-6-12)14-9-13(10-15)7-8-16-14/h2-9H,11H2,1H3
- InChI Key： IRKQQTHLUICKAM-UHFFFAOYSA-N
- SMILES： N(C)(C1C=C(C#N)C=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 223.110947427g/mol
- Monoisotopic Mass: 223.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 39.9Ų
2-(Benzyl(methyl)amino)isonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177030-1g |
2-(benzyl(methyl)amino)isonicotinonitrile |
501378-53-6 | 95% | 1g |
$482 | 2022-06-11 | |
| Chemenu | CM177030-1g |
2-(benzyl(methyl)amino)isonicotinonitrile |
501378-53-6 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A029205946-1g |
2-(Benzyl(methyl)amino)isonicotinonitrile |
501378-53-6 | 95% | 1g |
$428.48 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736835-1g |
2-(Benzyl(methyl)amino)isonicotinonitrile |
501378-53-6 | 98% | 1g |
￥3712.00 | 2024-05-11 |
2-(Benzyl(methyl)amino)isonicotinonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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